Cas no 179260-95-8 (5-Bromo-2-phenylpyrimidine-4-carboxylic acid)

• Product Name: 5-Bromo-2-phenylpyrimidine-4-carboxylic acid
• CAS No: 179260-95-8
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• MDL: MFCD11870594
• CID: 829819
• PubChem ID: 18521597
• Update Time: 2025-04-19

5-Bromo-2-phenylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-phenylpyrimidine-4-carboxylic acid
• 2-Phenyl-5-bromo-4-pyrimidine carboxylic acid
• 5-Brom-2-phenyl-pyrimidin-4-carbonsaeure
• 5-bromo-2-phenyl-4-pyrimidinecarboxylic acid
• 5-bromo-2-phenyl-pyrimidine-4-carboxylic acid
• S03-0466
• SB58538
• O11369
• AS-50216
• SCHEMBL5778824
• 4-Pyrimidinecarboxylic acid, 5-bromo-2-phenyl-
• DTXSID60594399
• CS-0333813
• LWLDGZLPOMWNPX-UHFFFAOYSA-N
• 5-Bromo-2-phenylpyrimidine-4-carboxylicacid
• DB-368462
• 179260-95-8
• AKOS015917235

• MDL： MFCD11870594
• Inchi： 1S/C11H7BrN2O2/c12-8-6-13-10(14-9(8)11(15)16)7-4-2-1-3-5-7/h1-6H,(H,15,16)
• InChI Key： LWLDGZLPOMWNPX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2C=CC=CC=2)=NC=1C(=O)O

Computed Properties

• Exact Mass: 277.96900
• Monoisotopic Mass: 277.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 2.60430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives